2-(4-Methylphenyl)-1,3-oxathiolan-5-one

• Molecular Formula: C10H10O2S
• Molecular Weight: 194.248
• IUPAC Name: 2-(4-methylphenyl)-1,3-oxathiolan-5-one
• InChI: InChI=1S/C10H10O2S/c1-7-2-4-8(5-3-7)10-12-9(11)6-13-10/h2-5,10H,6H2,1H3
• InChI Key: RBGQLDUMNFYWCE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2OC(=O)CS2

Description

2-(4-Methylphenyl)-1,3-oxathiolan-5-one is a heterocyclic compound featuring a five-membered oxathiolane ring fused with a 4-methylphenyl substituent. For instance, lamivudine, an FDA-approved drug for HIV and HBV, shares structural similarities with oxathiolane derivatives due to their ability to mimic natural nucleosides and interfere with viral replication . The compound’s synthesis typically involves protection/deprotection strategies using tert-butyldiphenylsilyl (TBDPS) groups and reagents like chlorotrimethylsilane-sodium iodide, as described in synthetic protocols for related oxathiolane derivatives .

Comparison with Similar Compounds

1,3-Oxathiolan-5-one Derivatives

• 2-(((Tert-butyldiphenylsilyl)oxy)methyl)-1,3-oxathiolan-5-one

  • Structural Difference : Contains a TBDPS-protected hydroxymethyl group instead of the 4-methylphenyl substituent.
  • Reactivity : The TBDPS group enhances stability during nucleoside synthesis but requires harsh conditions (e.g., tetrabutylammonium fluoride) for deprotection, limiting scalability .
  • Application : Intermediate in synthesizing (±)-emtricitabine and lamivudine analogs, emphasizing its role in antiviral drug development .

• 1,3-Oxathiolan-5-one (Unsubstituted)

  • Biological Activity : Exhibits anticonvulsant properties in preclinical models. Thakare et al. demonstrated that derivatives of this scaffold reduce seizure frequency in rodent models, though potency is lower compared to phenyl-substituted analogs .

Methylphenyl-Substituted Heterocycles

• 2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one Structural Difference: Replaces the oxathiolane ring with a pyridazinone core. Biological Activity: Shows potent anti-inflammatory activity (IC50 = 11.6 μM against LPS-induced macrophage inflammation) due to modulation of COX-2 pathways . Synthesis: Requires base-catalyzed cyclization, differing from the silylation strategies used for oxathiolanes .

• Oxazolo[4,5-d]pyrimidine Derivatives (e.g., 5-(4-Methylphenyl)-2-phenyl-7-substituted oxazolo[4,5-d]pyrimidine)

  • Structural Difference : Features a fused oxazole-pyrimidine system.
  • Application : Acts as kinase inhibitors in cancer research, with substituents at the 7-position influencing selectivity for targets like EGFR and VEGFR .

Comparison with Functional Heterocyclic Analogs

Oxazolone Derivatives

• 4-[(4-Chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
  • Structural Difference : Contains an oxazolone ring with a chlorophenyl substituent.
  • Application : Used as a fluorescent probe for detecting thiol groups in proteins, leveraging its electrophilic α,β-unsaturated ketone moiety .

Oxadiazole Derivatives

• 4-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Structural Difference: Integrates a 1,2,4-oxadiazole ring linked to a phthalazinone system. Biological Activity: Displays antitumor activity by inhibiting topoisomerase II, with the methoxyphenyl group enhancing DNA intercalation .

Key Data Table: Comparative Analysis

Compound Name	Core Structure	Key Substituents	Biological Activity	Synthesis Challenges	Reference
2-(4-Methylphenyl)-1,3-oxathiolan-5-one	1,3-Oxathiolan-5-one	4-Methylphenyl	Antiviral (nucleoside mimetic)	TBDPS deprotection required
1,3-Oxathiolan-5-one	1,3-Oxathiolan-5-one	None	Anticonvulsant	Low synthetic yield
2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one	Pyridazinone	4-Methylphenyl	Anti-inflammatory (COX-2 inhibition)	Base-sensitive intermediates
5-(4-Methylphenyl)-2-phenyl-oxazolo[4,5-d]pyrimidine	Oxazolo-pyrimidine	4-Methylphenyl, phenyl	Anticancer (kinase inhibition)	Multi-step functionalization
4-[(4-Chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one	Oxazolone	Chlorophenyl, phenyl	Biochemical probing	Stability issues in aqueous media